Cas no 53628-15-2 (4H-3,1-Benzothiazine-4-thione, 2-(4-methylphenyl)-)

• Product Name: 4H-3,1-Benzothiazine-4-thione, 2-(4-methylphenyl)-
• CAS No: 53628-15-2
• MF: C₁₅H₁₁NS₂
• MW: 269.38454079628
• CID: 356818
• PubChem ID: 12230831
• Update Time: 2025-04-19

4H-3,1-Benzothiazine-4-thione, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzothiazine-4-thione, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-3,1-benzothiazine-4-thione
• 53628-15-2
• DTXSID20481519

• Inchi： 1S/C15H11NS2/c1-10-6-8-11(9-7-10)14-16-13-5-3-2-4-12(13)15(17)18-14/h2-9H,1H3
• InChI Key： OSVDQSXFNWLQMC-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2N=C1C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 269.03343
• Monoisotopic Mass: 269.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines